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Compound of Interest

(2E)-3-(3-Nitrophenyl)acryloy!
Compound Name:

chloride
CAS No.: 141236-48-8
Cat. No.: B3034156

Get Quote

\ J

CAS Number: 35418-05-4 Synonyms: 3-Nitrocinnamoyl chloride, m-Nitrocinnamoyl chloride
Molecular Formula: C

H
CINO
Molecular Weight: 211.60 g/mol

Executive Summary

(2E)-3-(3-Nitrophenyl)acryloyl chloride is an electrophilic building block characterized by a
"push-pull" electronic system. The electron-withdrawing nitro group at the meta-position
deactivates the phenyl ring, while the acryloyl chloride moiety provides two distinct electrophilic
sites: the carbonyl carbon (hard electrophile) and the

-carbon (soft electrophile). This dual reactivity makes it a staple in the synthesis of Michael
acceptor "warheads" for covalent kinase inhibitors and antimicrobial agents.
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Physicochemical Profile

Property Description

Appearance Pale yellow to yellow crystalline solid

Typically >100°C (Predicted); Note: The 4-nitro
Melting Point isomer melts at 151°C; unsubstituted cinnamoyl
chloride melts at 36°C.

Soluble in DCM, THF, Ethyl Acetate,

Solubility _
Chloroform. Reacts with water/alcohols.[1]
Moisture sensitive (hydrolyzes to HCI and 3-
Stability nitrocinnamic acid). Light sensitive (susceptible

to E/Z isomerization).

Acyl Halide /
Reactivity Class
-Unsaturated Carbonyl

Reactivity Manifold & Mechanism

The molecule's utility stems from its ability to undergo selective nucleophilic attacks.[2] The
meta-nitro group exerts an inductive electron-withdrawing effect (-1), increasing the
electrophilicity of the carbonyl carbon compared to unsubstituted cinnamoyl chloride.

Primary Reactivity: Nucleophilic Acyl Substitution

The most common application is the formation of amides and esters.

e Mechanism: Addition-Elimination.[2] The nucleophile attacks the carbonyl carbon, forming a
tetrahedral intermediate.[2] The chloride ion is ejected, restoring the carbonyl.

o Selectivity: Under kinetic control (low temperature, 0°C), the acyl chloride reacts
preferentially over the alkene Michael acceptor site.

Secondary Reactivity: Michael Addition

The
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-unsaturated system is activated by both the carbonyl and the nitro-aryl group.

e Mechanism: Soft nucleophiles (e.qg., thiols, cuprates) can attack the

-carbon (C3).

e Warhead Function: In drug discovery, the resulting amide (after step 3.1) often retains this
alkene, serving as a "covalent warhead" that targets cysteine residues in proteins (e.g.,
EGFR inhibitors).
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(2E)-3-(3-Nitrophenyl)
acryloyl chloride

Figure 1: Reactivity manifold showing the primary acyl substitution pathways (solid lines) and
secondary Michael addition pathways (dashed lines).

Experimental Protocols
Synthesis of (2E)-3-(3-Nitrophenyl)acryloyl Chloride

Rationale: Thionyl chloride is preferred over oxalyl chloride for scale-up due to cost, though
oxalyl chloride/DMF is milder.
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Reagents:

3-Nitrocinnamic acid (1.0 equiv)

Thionyl chloride (SOCI

) (3.0 equiv)

Catalytic DMF (1-2 drops)

Solvent: Toluene or DCM (optional, can be run neat)

Step-by-Step:

Setup: Equip a dry round-bottom flask with a reflux condenser and a drying tube (CaCl

or Ar balloon). Connect the outlet to a scrubber (NaOH solution) to trap HCI/SO
gas.

o Addition: Charge the flask with 3-nitrocinnamic acid. Add SOCI

dropwise. Add catalytic DMF.

e Reflux: Heat the mixture to reflux (approx. 80°C) for 2—3 hours. The suspension should
become a clear yellow solution, indicating conversion to the acid chloride.

e Work-up: Cool to room temperature. Remove excess SOCI

under reduced pressure (rotary evaporator) to yield a yellow crystalline solid.

 Purification: The crude solid is usually sufficiently pure (>95%) for subsequent steps. If
necessary, recrystallize from dry hexane/toluene.

Representative Application: Synthesis of Bioactive
Amide

Target: N-(4-Fluorophenyl)-3-(3-nitrophenyl)acrylamide (Analogue of Tranilast/Kinase
Inhibitors)
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Reagents:

(2E)-3-(3-Nitrophenyl)acryloyl chloride (1.0 equiv)

4-Fluoroaniline (1.0 equiv)[3]

Triethylamine (TEA) (1.2 equiv)

Dichloromethane (DCM) (Anhydrous)
Protocol:

o Preparation: Dissolve 4-fluoroaniline (10 mmol) and TEA (12 mmol) in anhydrous DCM (20
mL) under Nitrogen atmosphere at 0°C (ice bath).

» Addition: Dissolve the acid chloride (10 mmol) in DCM (10 mL). Add this solution dropwise to
the amine mixture over 15 minutes. Control exotherm to prevent side reactions.

e Reaction: Allow to warm to room temperature and stir for 2 hours. Monitor by TLC
(disappearance of amine).

e Quenching: Wash the organic layer with 1M HCI (to remove unreacted amine), then sat.
NaHCO

(to remove acid), and finally Brine.

e |solation: Dry over MgSO

, filter, and concentrate. Recrystallize from Ethanol.
Stability & Handling Workflow
Self-Validating Storage System:

« Indicator: The material should be yellow.[4][5] If it turns white/powdery and smells sharp
(HCI), it has hydrolyzed back to the acid.

o Container: Store in amber glass (light protection) with a Teflon-lined cap. Tape the seal with
Parafilm.
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¢ Environment: Store at 2—-8°C under Argon.

Handling Logic Diagram
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Figure 2: Decision logic for handling and storage to prevent hydrolytic degradation.
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Safety & Data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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